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Butyl 4-isocyanatobenzoate is an organic compound featuring both an isocyanate functional
group (-N=C=0) and a butyl benzoate moiety. Its unique bifunctional nature makes it a valuable
reagent and building block in various scientific domains, particularly in polymer chemistry and
drug discovery. The highly reactive isocyanate group readily participates in nucleophilic
addition reactions, making it a key component in the synthesis of polyurethanes, ureas, and
other complex organic molecules.[1] In pharmaceutical and agrochemical research, it serves as
an intermediate for creating novel compounds with potential biological activity.[1]

Given its utility, a thorough understanding of its safety profile is paramount for researchers,
scientists, and drug development professionals. This guide provides a comprehensive overview
of the hazards, handling procedures, and emergency responses associated with Butyl 4-
isocyanatobenzoate, drawing from established data on isocyanates to ensure the highest
standards of laboratory safety.

Hazard Identification and GHS Classification

While a specific, comprehensive Safety Data Sheet (SDS) for Butyl 4-isocyanatobenzoate
(CAS No. 102561-47-7) is not universally published, its hazard profile can be reliably inferred
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from the well-documented risks of the isocyanate class of compounds and data on structurally
similar molecules like tert-butyl 4-isocyanatobenzoate.[1][2] Isocyanates are recognized for
their potent sensitizing effects and irritant properties.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating these hazards. Butyl 4-isocyanatobenzoate is
expected to carry the following classifications:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]
o Skin Corrosion/Irritation: Causes skin irritation.[3][4]
e Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3][4]

e Respiratory or Skin Sensitization: May cause allergy or asthma symptoms or breathing
difficulties if inhaled. May cause an allergic skin reaction.[2]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

These classifications are visually represented by GHS pictograms, which serve as an
immediate warning of the primary hazards.

Caption: GHS Pictograms for Health Hazard and Irritation.

Toxicological Profile and Health Effects: The
Isocyanate Threat

The primary toxicological concern with isocyanates is their ability to act as sensitizers. The
electrophilic carbon atom in the isocyanate group (-N=C=0) readily reacts with nucleophilic
functional groups found in biological macromolecules, such as the amino groups in proteins.[1]
This can lead to a cascade of adverse health effects.

Key Health Hazards:

» Respiratory Sensitization: This is the most severe health effect of isocyanate exposure. Initial
exposure may cause irritation of the nose, throat, and lungs.[2] Subsequent exposures, even
at extremely low concentrations, can trigger a severe, asthma-like allergic reaction in
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sensitized individuals.[5] Symptoms include wheezing, shortness of breath, and chest
tightness. This sensitization can be permanent.[5]

Skin Sensitization and Irritation: Direct contact can cause skin irritation, characterized by
redness and inflammation. Repeated or prolonged contact may lead to allergic contact
dermatitis, an itchy, eczematous rash.

Eye Irritation: The compound is a serious eye irritant.[4] Vapors can cause tearing
(lachrymation), and direct contact with the liquid can result in severe irritation and potential
damage to the cornea.[6]

Carcinogenicity: Some isocyanates are suspected of causing cancer (GHS Carcinogenicity
Category 2).[2] While specific data for Butyl 4-isocyanatobenzoate is lacking, this potential
hazard should be considered, and exposure must be minimized.

Toxicological Data (Representative of
Isocyanates)

o ] LC50 (Rat, 4h): 1.59 mg/L (for tert-Butyl
Acute Toxicity (Inhalation)

isocyanate)[7]
Hazard Statement Fatal if inhaled (for some isocyanates)[7][8]
Primary Routes of Exposure Inhalation, Skin Contact, Eye Contact
Target Organs Respiratory System, Skin, Eyes[9]

Emergency Protocols: First Aid and Fire-Fighting

A rapid and informed response is critical in the event of an exposure or accident. All personnel
working with this compound must be familiar with these procedures.

First-Aid Measures

The immediate goal of first aid is to remove the individual from exposure and decontaminate
them as quickly and safely as possible.

Step-by-Step First-Aid Protocol:
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e Inhalation:
o Immediately move the affected person to fresh air.[10]

o If breathing is difficult, provide oxygen. If breathing has stopped, trained personnel should
administer artificial respiration.[6]

o Seek immediate medical attention. Symptoms of pulmonary edema can be delayed.[5]
e Skin Contact:

o Immediately remove all contaminated clothing and shoes.[11]

o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[6]

o Seek medical attention if irritation develops or persists.
e Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[10]

o Remove contact lenses if present and easy to do. Continue rinsing.[8]
o Seek immediate medical attention.

e Ingestion:

[¢]

Do NOT induce vomiting.[6]

[e]

Rinse the mouth with water.[8]

o

If the person is conscious, give them a small amount of water to drink.

o Seek immediate medical attention.

Caption: Workflow for Emergency First-Aid Response to Isocyanate Exposure.
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Fire-Fighting Measures

While Butyl 4-isocyanatobenzoate itself may have a high flash point (133°C)[12], many

isocyanates are flammable and can form explosive mixtures with air.[13][14]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[13]

Unsuitable Extinguishing Media:DO NOT USE WATER. Isocyanates react violently with
water, generating CO2 gas. This can cause a dangerous pressure buildup in closed
containers, leading to rupture.[5]

Hazardous Combustion Products: Thermal decomposition can release highly toxic gases,
including carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen cyanide (HCN).
[14]

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive-pressure mode.[14]

Safe Handling, Storage, and Spill Management

The key to safely working with Butyl 4-isocyanatobenzoate is to prevent exposure through a

combination of engineering controls, administrative procedures, and personal protective

equipment (PPE).

Handling and Storage

Engineering Controls: All work must be conducted in a certified chemical fume hood to
prevent inhalation of vapors.[13] An eyewash station and safety shower must be readily
accessible.[14]

Handling Procedures:
o Avoid contact with skin, eyes, and clothing.[11]

o Avoid breathing vapors or mists.[8]
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o Keep containers tightly closed when not in use.

o Store under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with
moisture.[14]

o Storage Conditions:
o Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[11]
o Keep containers tightly sealed.[7]

o Incompatible Materials: Store separately from water, alcohols, amines, strong bases, and
strong acids. These materials react exothermically and can cause hazardous
polymerization.[1][6]

Caption: Hierarchy of Controls for Managing Chemical Exposure.

Accidental Release and Spill Cleanup

In the event of a spill, evacuate the area immediately and ensure adequate ventilation. Only
trained personnel with appropriate PPE should perform cleanup.

Step-by-Step Spill Cleanup Protocol:

o Control and Contain: Remove all sources of ignition.[13] Wear the appropriate PPE as
outlined in the table below.

o Neutralize: Cover the spill with an inert absorbent material such as vermiculite, sand, or
commercial sorbent.

o Decontaminate: Slowly and carefully add a decontamination solution to the absorbed
material. A common formulation is a mixture of water (90%), concentrated ammonia (8%),
and liquid detergent (2%). The ammonia reacts with the isocyanate to form inert polyureas.

e Collect: Allow the mixture to stand for at least 30 minutes. Then, scoop the material into a
suitable, open-top container. Do not seal the container immediately, as CO2 may still be
evolving.[5]
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e Dispose: The collected waste must be disposed of as hazardous chemical waste in
accordance with all local, state, and federal regulations.[13]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls are the primary means of exposure prevention, but a robust PPE program
is a critical secondary defense.

Personal Protective Equipment (PPE)

_ Chemical safety goggles and a face shield are
Eye/Face Protection )
required.[14]

Wear a chemically resistant lab coat. Ensure

gloves are compatible with isocyanates. Butyl
Skin Protection rubber or laminate film gloves are often

recommended. Inspect gloves for tears or holes

before each use.[13]

If working outside of a fume hood or if there is a
risk of exceeding exposure limits, a NIOSH-
) ) approved respirator with an organic vapor
Respiratory Protection _ _ o
cartridge is necessary.[14] For significant
releases, a self-contained breathing apparatus

(SCBA) is required.[7]

While a specific OEL for Butyl 4-
isocyanatobenzoate is not established, the limits
for other isocyanates are very low. For example,

Occupational Exposure Limits (OELS) the OSHA PEL and ACGIH TLV for many
diisocyanates are in the low parts-per-billion
(ppb) range. All work should aim to keep

exposure as low as reasonably achievable.[2]

Physical and Chemical Properties
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Understanding the physical properties of Butyl 4-isocyanatobenzoate is essential for its safe

handling and use in experimental design.

Property Value Source
Molecular Formula C12H13NO3 [12]
Molecular Weight 219.24 g/mol [1]

CAS Number 102561-47-7 [12]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 312.6 °C at 760 mmHg [12]
Flash Point 133 °C [12]
Density 1.105 g/cm3 [12]
Vapor Pressure 0.000524 mmHg at 25°C [12]

Solubility

Reacts with water and alcohol.

Soluble in many organic

solvents like dichloromethane.

[1]

Stability and Reactivity

The high reactivity of the isocyanate group dictates the stability profile of this compound.

e Reactivity: The compound is highly reactive with nucleophiles. It reacts readily with water,

alcohols, amines, and thiols to form ureas or carbamates.[1]

e Reaction with Water: Reacts with water to produce an unstable carbamic acid, which

decomposes to form an amine and carbon dioxide gas. This reaction is exothermic and the

pressure buildup can be hazardous in a closed system.[1]

» Hazardous Polymerization: Polymerization can be initiated by contact with incompatible

materials like strong bases, acids, or water, or by high temperatures. This reaction can be

vigorous and generate significant heat.[1][6]
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» Conditions to Avoid: High temperatures, moisture, and contact with incompatible materials.[6]

Conclusion

Butyl 4-isocyanatobenzoate is a valuable chemical tool for researchers, but its use demands
a high level of respect for its potential hazards. The primary risks—respiratory and skin
sensitization, and severe irritation—stem from the reactive isocyanate group. By implementing
a multi-layered safety strategy that combines robust engineering controls, meticulous handling
procedures, appropriate personal protective equipment, and thorough emergency
preparedness, scientists can effectively mitigate these risks. Adherence to the principles and
protocols outlined in this guide is essential for ensuring a safe and productive research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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